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Cat. No.: S586421

Get Quote

Solubility Data and Properties

The table below summarizes the fundamental solubility data and physical properties of corilagin for your

experimental planning.

Property Details and Values

Molecular Weight 634.45 g/mol [1]

CAS Number 23094-69-1 [2] [1]

Appearance Off-White to White solid [2] [1]

Solubility in DMSO 100 mg/mL (157.62 mM) [1]

Solubility in Water ~1 mg/mL [2]

Recommended
Storage

Inert atmosphere, 2-8°C (powder) [2]; Prepared DMSO stock solutions should

be stored at -80°C (6 months) or -20°C (1 month) [1].
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For in vitro experiments, preparing a high-concentration stock solution in DMSO is the most common and

reliable method.

Recommended Solvent: DMSO is highly recommended for preparing stock solutions due to its
ability to dissolve corilagin at high concentrations [1].

Concentration: A typical stock concentration is 100 mg/mL [1].
Protocol:

Bring the corilagin powder and DMSO to room temperature.
Weigh the required mass of corilagin powder.

Add the appropriate volume of pure, anhydrous DMSO to achieve the 100 mg/mL
concentration.

Use ultrasonication to aid in dissolving the powder completely and obtain a clear solution [1].

Experimental Use and Troubleshooting

Working Solutions: For cell culture assays, the DMSO stock solution must be diluted into aqueous

buffers or culture medium. The final DMSO concentration should be kept as low as possible (e.g.,
below 0.1-0.5%) to avoid cytotoxicity.

Solvent Systems for In Vivo Studies: If you need to administer corilagin in animal studies with
minimal DMSO, one published protocol suggests using a solvent system containing 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% saline. This can achieve a concentration of at least 2.5 mg/mL [1].
Limited Solubility in Other Solvents: While one patent mentions using acetone in the purification
process of corilagin [3], the commercial chemical data does not list methanol or acetone as good
solvents for the final purified compound. For dissolving the pure compound for assays, DMSO is your

best choice.

Key Handling and Safety Notes

Stability: Corilagin is described as hygroscopic, meaning it absorbs moisture from the air. Always
store the powder in a desiccated environment and use dry glassware [2].

Safety: The compound may cause skin and serious eye irritation. Wear appropriate personal
protective equipment (PPE) including gloves and safety glasses when handling [2].
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To visualize the preparation process, here is a workflow for preparing a corilagin working solution for cell

culture:

Start: Prepare Corilagin Working Solution

Weigh corilagin powder

Add anhydrous DMSO

Ultrasonicate to dissolve

Label and aliquot stock solution

Store at -80°C

Thaw and dilute in culture medium

Filter sterilize if required

Apply to cells
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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